Cas no 2248417-46-9 (Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate)

• Product Name: Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate
• CAS No: 2248417-46-9
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6541731
• PubChem ID: 137938704
• Update Time: 2025-07-21

Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate
• 2248417-46-9
• EN300-6510187
• tert-butyl 5-amino-1-benzyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C15H19N3O2/c1-15(2,3)20-14(19)12-13(16)18(10-17-12)9-11-7-5-4-6-8-11/h4-8,10H,9,16H2,1-3H3
• InChI Key： YQKKTLRWFFSMSK-UHFFFAOYSA-N
• SMILES： O(C(C1=C(N)N(C=N1)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.1Ų

Additional information on Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate

Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate (CAS No. 2248417-46-9): A Comprehensive Overview

Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate, identified by the CAS number 2248417-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazole family, a heterocyclic structure that is widely recognized for its diverse biological activities. The presence of both amino and carboxylate functional groups, along with a tert-butyl substituent, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate molecule exhibits a unique chemical profile that positions it as a valuable building block in medicinal chemistry. The tert-butyl group, in particular, contributes to the stability of the molecule while also influencing its solubility and reactivity. This balance makes it an attractive candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a growing interest in imidazole derivatives due to their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The< strong>5-amino moiety in< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate is particularly noteworthy, as it can serve as a site for further functionalization, enabling the creation of novel compounds with enhanced biological activity. Researchers have leveraged this flexibility to design molecules that target specific enzymes and receptors involved in disease pathways.

One of the most compelling aspects of< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. By incorporating the< strong>1-benzylimidazole core into drug candidates, scientists have been able to develop potent inhibitors that disrupt aberrant signaling networks. The< strong>4-carboxylate group further enhances the pharmacological properties of these derivatives by improving their binding affinity and metabolic stability.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate. Recent studies have demonstrated its utility in the development of small-molecule drugs that exhibit promising preclinical activity. For instance, derivatives of this compound have shown efficacy in inhibiting the activity of tyrosine kinases, which are overexpressed in many cancer types. This has opened up new avenues for therapeutic intervention and highlighted the compound's potential as a lead structure for further optimization.

The synthesis of< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

In addition to its applications in oncology, there is emerging evidence suggesting that< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate and its derivatives may have therapeutic potential in other areas. For example, researchers have explored its use as an antimicrobial agent, targeting bacteria that have developed resistance to conventional antibiotics. The unique structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic processes.

The< strong>CAS No. 2248417-46-9 provides a unique identifier for this compound, facilitating its tracking and documentation in research settings. This standardized numbering system ensures that scientists around the world can accurately reference and utilize< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate in their studies without ambiguity.

The growing body of research on imidazole derivatives underscores their significance in modern drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate will remain at the forefront of innovation. Their ability to be modified and tailored for specific biological targets makes them indispensable tools for developing next-generation therapeutics.

In conclusion,< strong>Tert-butyl 5-amino-1-benzylimidazole-4-carboxylate (CAS No. 2248417-46-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities position it as a valuable intermediate for synthesizing novel drugs targeting various diseases. As ongoing research continues to uncover new possibilities, this compound is poised to make significant contributions to advancements in medicine.